N-{2-[2-(1-naphthyloxy)ethoxy]ethyl}-1,2-ethanediamine oxalate

• IUPAC Name: N'-[2-(2-naphthalen-1-yloxyethoxy)ethyl]ethane-1,2-diamine;oxalic acid
• InChI: InChI=1S/C16H22N2O2.C2H2O4/c17-8-9-18-10-11-19-12-13-20-16-7-3-5-14-4-1-2-6-15(14)16;3-1(4)2(5)6/h1-7,18H,8-13,17H2;(H,3,4)(H,5,6)
• InChI Key: SFBPVDSJNVKMEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OCCOCCNCCN.C(=O)(C(=O)O)O
• Molecular Formula: C18H24N2O6
• Molecular Weight: 364.4 g/mol

Description

N-{2-[2-(1-naphthyloxy)ethoxy]ethyl}-1,2-ethanediamine oxalate is a chemical compound that belongs to the family of selective serotonin reuptake inhibitors (SSRIs). It is also known as Vilazodone hydrochloride and is used as an antidepressant medication.

Mechanism of Action

N-{2-[2-(1-naphthyloxy)ethoxy]ethyl}-1,2-ethanediamine oxalate works by inhibiting the reuptake of serotonin in the brain. This increases the concentration of serotonin in the synapses, leading to an improvement in mood and a reduction in symptoms of depression.
Biochemical and Physiological Effects:
N-{2-[2-(1-naphthyloxy)ethoxy]ethyl}-1,2-ethanediamine oxalate has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons. It has also been found to increase the expression of genes involved in synaptic plasticity, which is important for learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-[2-(1-naphthyloxy)ethoxy]ethyl}-1,2-ethanediamine oxalate in lab experiments is that it has a relatively low toxicity. This means that it can be used at higher concentrations without causing harm to cells or animals. However, one limitation is that it has a short half-life, which means that it is quickly metabolized and excreted from the body.

Future Directions

For research include the development of new formulations and the investigation of its use in combination with other antidepressant medications.

Synthesis Methods

The synthesis of N-{2-[2-(1-naphthyloxy)ethoxy]ethyl}-1,2-ethanediamine oxalate involves the reaction of 1-(2-(2-(1-naphthyloxy)ethoxy)ethyl)piperazine with oxalic acid in the presence of a base. The yield of the synthesis process is approximately 75%.

Scientific Research Applications

N-{2-[2-(1-naphthyloxy)ethoxy]ethyl}-1,2-ethanediamine oxalate has been extensively studied for its antidepressant properties. It has been found to be effective in treating major depressive disorder (MDD) in adults. It has also been studied for its potential use in the treatment of anxiety disorders and post-traumatic stress disorder (PTSD).